molecular formula C24H23ClN2O4 B8619564 4(1h)-Quinazolinone,2-[4-(2-chloroethoxy)phenyl]-2,3-dihydro-8-methoxy-3-(4-methoxyphenyl)-

4(1h)-Quinazolinone,2-[4-(2-chloroethoxy)phenyl]-2,3-dihydro-8-methoxy-3-(4-methoxyphenyl)-

Cat. No.: B8619564
M. Wt: 438.9 g/mol
InChI Key: IVPMFBBJCRGXRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4(1h)-Quinazolinone,2-[4-(2-chloroethoxy)phenyl]-2,3-dihydro-8-methoxy-3-(4-methoxyphenyl)- is a useful research compound. Its molecular formula is C24H23ClN2O4 and its molecular weight is 438.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4(1h)-Quinazolinone,2-[4-(2-chloroethoxy)phenyl]-2,3-dihydro-8-methoxy-3-(4-methoxyphenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4(1h)-Quinazolinone,2-[4-(2-chloroethoxy)phenyl]-2,3-dihydro-8-methoxy-3-(4-methoxyphenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C24H23ClN2O4

Molecular Weight

438.9 g/mol

IUPAC Name

2-[4-(2-chloroethoxy)phenyl]-8-methoxy-3-(4-methoxyphenyl)-1,2-dihydroquinazolin-4-one

InChI

InChI=1S/C24H23ClN2O4/c1-29-18-12-8-17(9-13-18)27-23(16-6-10-19(11-7-16)31-15-14-25)26-22-20(24(27)28)4-3-5-21(22)30-2/h3-13,23,26H,14-15H2,1-2H3

InChI Key

IVPMFBBJCRGXRB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)N2C(NC3=C(C2=O)C=CC=C3OC)C4=CC=C(C=C4)OCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 20.05 g (0.0736 mol) of 2-amino-N-(4-methoxy-phenyl)-3-methoxy-benzamide in 400 mL of ethanol was added 13.6 g (0.0736 mol) of p-(2-chloro-ethoxy)-benzaldehyde (Frinton Labs), and 10 mL of acetic acid. The reaction mixture was stirred and heated to a mild reflux overnight. After cooling to room temperature, the solvent was evaporated in a rotary evaporator. The residue was dissolved in 300 mL of ethyl acetate and washed with water (4×100 mL). The organic phase was removed, dried over magnesium sulfate, filtered and evaporated to dryness in a rotary evaporator. The residual oil was placed under the vacuum pump, which yielded 26.0 g (mp 122-124° C.) of product.
Quantity
20.05 g
Type
reactant
Reaction Step One
Quantity
13.6 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One

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